Cas no 108906-50-9 (b-D-Glucopyranoside,(1R,4E)-8-hydroxy-1-(1-hydroxy-1-methylethyl)-4,8-dimethyl-4,9-decadien-1-yl)

b-D-Glucopyranoside,(1R,4E)-8-hydroxy-1-(1-hydroxy-1-methylethyl)-4,8-dimethyl-4,9-decadien-1-yl structure
108906-50-9 structure
Product Name:b-D-Glucopyranoside,(1R,4E)-8-hydroxy-1-(1-hydroxy-1-methylethyl)-4,8-dimethyl-4,9-decadien-1-yl
CAS No:108906-50-9
MF:C21H38O8
MW:418.521627902985
CID:193394
PubChem ID:6439265
Update Time:2025-04-19

b-D-Glucopyranoside,(1R,4E)-8-hydroxy-1-(1-hydroxy-1-methylethyl)-4,8-dimethyl-4,9-decadien-1-yl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(1R,4E)-8-hydroxy-1-(1-hydroxy-1-methylethyl)-4,8-dimethyl-4,9-decadien-1-yl
    • (2S,3R,4S,5S,6R)-2-[(6E)-2,10-dihydroxy-2,6,10-trimethyldodeca-6,11-dien-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • b-D-Glucopyranoside,(1R,4E)-8-hydroxy-1-(1-hydroxy-1-methylethyl)-4,8-dimethyl-4,9-decadien-1-...
    • icariside C(1)
    • (3S,6E)-2,10-dihydroxy-2,6,10-trimethyldodeca-6,11-dien-3-yl beta-D-glucopyranoside
    • (4E)-8-hydroxy-1-(1-hydroxy-1-methylethyl)-4,8-dimethyldeca-4,9-dien-1-yl beta-D-glucopyranoside
    • beta-D-Glucopyranoside, 8-hydroxy-1-(1-hydroxy-1-methylethyl)-4,8-dimethyl-4,9-decadienyl
    • Icariside C1
    • 108906-50-9
    • Compound NP-020760
    • AKOS040737953
    • amarantholidoside IV
    • Inchi: 1S/C21H38O8/c1-6-21(5,27)11-7-8-13(2)9-10-15(20(3,4)26)29-19-18(25)17(24)16(23)14(12-22)28-19/h6,8,14-19,22-27H,1,7,9-12H2,2-5H3/b13-8+/t14-,15?,16-,17+,18-,19+,21?/m1/s1
    • InChI Key: PFJDJYAPRBPXLV-LSLVLPQDSA-N
    • SMILES: O(C(CC/C(/C)=C/CCC(C=C)(C)O)C(C)(C)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 418.256668
  • Monoisotopic Mass: 418.256668
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 11
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 140

Experimental Properties

  • Density: 1.21
  • Boiling Point: 625.3°Cat760mmHg
  • Flash Point: 332°C
  • Refractive Index: 1.548
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd